Cas no 1806029-69-5 (5-(Difluoromethyl)-6-methylnicotinonitrile)
5-(Difluoromethyl)-6-methylnicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(Difluoromethyl)-6-methylnicotinonitrile
- 5-Cyano-3-(difluoromethyl)-2-methylpyridine
-
- Inchi: 1S/C8H6F2N2/c1-5-7(8(9)10)2-6(3-11)4-12-5/h2,4,8H,1H3
- InChI Key: XLIJCRAURQEXSC-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C#N)=CN=C1C)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 197
- XLogP3: 1.6
- Topological Polar Surface Area: 36.7
5-(Difluoromethyl)-6-methylnicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005925-250mg |
5-Cyano-3-(difluoromethyl)-2-methylpyridine |
1806029-69-5 | 97% | 250mg |
$673.20 | 2022-04-01 | |
| Alichem | A020005925-500mg |
5-Cyano-3-(difluoromethyl)-2-methylpyridine |
1806029-69-5 | 97% | 500mg |
$931.00 | 2022-04-01 | |
| Alichem | A020005925-1g |
5-Cyano-3-(difluoromethyl)-2-methylpyridine |
1806029-69-5 | 97% | 1g |
$1,713.60 | 2022-04-01 |
5-(Difluoromethyl)-6-methylnicotinonitrile Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 5-(Difluoromethyl)-6-methylnicotinonitrile
Introduction to 5-(Difluoromethyl)-6-methylnicotinonitrile (CAS No. 1806029-69-5)
5-(Difluoromethyl)-6-methylnicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806029-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinamide derivatives family, characterized by its unique structural and functional properties. The presence of a difluoromethyl group and a methyl substituent at specific positions on the nicotinonitrile backbone imparts distinct reactivity and biological potential, making it a valuable scaffold for drug discovery and development.
The difluoromethyl group, a key structural feature of this compound, is widely recognized for its ability to enhance metabolic stability and binding affinity in drug molecules. This modification has been strategically employed in the design of various therapeutic agents to improve their pharmacokinetic profiles. In contrast, the methyl group at the 6-position contributes to steric hindrance and electronic modulation, further influencing the compound's interactions with biological targets. These structural attributes make 5-(Difluoromethyl)-6-methylnicotinonitrile a promising candidate for further exploration in medicinal chemistry.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its application in preclinical and clinical studies. The growing interest in fluorinated compounds stems from their ability to modulate enzyme activity, receptor binding, and drug transport mechanisms. For instance, fluorine atoms can increase lipophilicity, reduce susceptibility to metabolic degradation, and enhance receptor selectivity. These properties are particularly relevant in the development of next-generation therapeutics targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders.
In the context of oncology research, 5-(Difluoromethyl)-6-methylnicotinonitrile has been investigated for its potential role in inhibiting key enzymes involved in tumor metabolism and proliferation. Studies have demonstrated that fluorinated nicotinamide derivatives can disrupt metabolic pathways critical for cancer cell survival, such as polyamine biosynthesis and pyrimidine metabolism. The difluoromethyl group plays a pivotal role in these interactions by enhancing binding affinity to target enzymes like ornithine decarboxylase (ODC) and dihydrofolate reductase (DHFR). Such findings highlight the compound's therapeutic promise in developing novel anti-cancer agents.
Moreover, the compound's structural framework aligns with emerging trends in drug design that emphasize modularity and versatility. By serving as a versatile intermediate, 5-(Difluoromethyl)-6-methylnicotinonitrile can be further functionalized to generate libraries of analogs with tailored biological activities. This approach leverages combinatorial chemistry and high-throughput screening techniques to identify lead compounds with optimized pharmacological properties. The integration of computational modeling and machine learning algorithms has further accelerated this process by predicting novel molecular interactions and optimizing synthetic routes.
The pharmacological profile of 5-(Difluoromethyl)-6-methylnicotinonitrile is also influenced by its solubility characteristics, which are critical for formulation development. The presence of polar functional groups like nitriles enhances water solubility, facilitating oral or parenteral administration. However, achieving an optimal balance between solubility and stability remains a key challenge in drug formulation. Advanced techniques such as prodrug design and co-crystallization have been explored to improve bioavailability while maintaining efficacy.
Regulatory considerations play a significant role in the commercialization of novel pharmaceutical compounds like 5-(Difluoromethyl)-6-methylnicotinonitrile. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production processes. Additionally, preclinical safety studies are essential to assess potential toxicity profiles before human trials commence. The growing emphasis on personalized medicine has also prompted researchers to investigate how genetic variations influence individual responses to this compound, paving the way for targeted therapeutic strategies.
The synthesis of 5-(Difluoromethyl)-6-methylnicotinonitrile involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent innovations in catalytic systems have enabled more sustainable synthetic routes by reducing waste generation and energy consumption. For example, transition metal-catalyzed cross-coupling reactions have been optimized for introducing fluorine atoms into organic molecules with high efficiency. Such advancements not only improve cost-effectiveness but also align with global efforts toward green chemistry principles.
In conclusion,5-(Difluoromethyl)-6-methylnicotinonitrile (CAS No. 1806029-69-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. The strategic placement of functional groups enhances its biological activity while enabling diverse synthetic modifications for drug development purposes. As research continues to uncover new therapeutic potentials,this compound is poised to play an integral role in addressing unmet medical needs across various disease indications.
1806029-69-5 (5-(Difluoromethyl)-6-methylnicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)